5-{[(4-Fluorophenyl)sulfanyl]methyl}-1,3,4-thiadiazol-2-amine

Specification

• CAS No.: 88743-04-8
• Molecular Formula: C9H8FN3S2
• Molecular Weight: 241.3 g/mol
• IUPAC Name: 5-[(4-fluorophenyl)sulfanylmethyl]-1,3,4-thiadiazol-2-amine
• Standard InChI: InChI=1S/C9H8FN3S2/c10-6-1-3-7(4-2-6)14-5-8-12-13-9(11)15-8/h1-4H,5H2,(H2,11,13)
• Standard InChI Key: RKJPNJKNOVCCEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)SCC2=NN=C(S2)N

Introduction

Chemical Structure and Physicochemical Properties

The molecular architecture of 5-{[(4-fluorophenyl)sulfanyl]methyl}-1,3,4-thiadiazol-2-amine (molecular formula: $\text{C}_{10}\text{H}_{9}\text{FN}_{3}\text{S}_{2}$, molecular weight: 254.32 g/mol) consists of a 1,3,4-thiadiazole ring substituted at the 5-position with a [(4-fluorophenyl)sulfanyl]methyl group and at the 2-position with an amine group. The thiadiazole ring, a five-membered heterocycle containing two nitrogen atoms and one sulfur atom, serves as the scaffold for this compound’s bioactivity.

Key Structural Features:

• Fluorinated Aromatic System: The 4-fluorophenyl group introduces electron-withdrawing effects, enhancing metabolic stability and lipophilicity.

• Sulfanyl Methyl Linkage: The sulfur atom in the sulfanyl group facilitates hydrogen bonding and hydrophobic interactions with biological targets.

• Amine Functionality: The primary amine at the 2-position enables salt formation and improves aqueous solubility under acidic conditions.

Table 1: Comparative Physicochemical Properties of Selected 1,3,4-Thiadiazole Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
5-{[(4-Fluorophenyl)sulfanyl]methyl}-1,3,4-thiadiazol-2-amine	$\text{C}_{10}\text{H}_{9}\text{FN}_{3}\text{S}_{2}$	254.32	4-fluorophenylsulfanylmethyl, amine
5-(4-Fluorophenyl)-1,3,4-thiadiazol-2-amine	$\text{C}_{8}\text{H}_{6}\text{FN}_{3}\text{S}$	195.21	4-fluorophenyl, amine
N-Phenyl-5-(phenylsulfanyl)-1,3,4-thiadiazol-2-amine	$\text{C}_{14}\text{H}_{12}\text{N}_{3}\text{S}_{2}$	294.39	phenylsulfanyl, N-phenyl

Synthetic Methodologies

The synthesis of 5-{[(4-fluorophenyl)sulfanyl]methyl}-1,3,4-thiadiazol-2-amine typically follows a multi-step protocol common to 1,3,4-thiadiazole derivatives.

Step 1: Formation of the Thiadiazole Core

The thiadiazole ring is constructed via cyclization of thiosemicarbazides under acidic conditions. For example, refluxing thiosemicarbazide with citric acid in ethanol yields the intermediate 2-amino-1,3,4-thiadiazole.

Step 2: Functionalization at the 5-Position

The [(4-fluorophenyl)sulfanyl]methyl group is introduced through nucleophilic substitution or Mitsunobu reactions. A representative procedure involves reacting 2-amino-1,3,4-thiadiazole with 4-fluorobenzyl mercaptan ($\text{HSCH}_{2}\text{C}_{6}\text{H}_{4}\text{F}$) in the presence of a base such as potassium carbonate.

Step 3: Purification and Characterization

Crude products are purified via recrystallization or column chromatography. Structural confirmation relies on spectral techniques:

• $^1\text{H}$-NMR: Signals at δ 7.2–7.4 ppm (aromatic protons), δ 4.3 ppm (SCH$_2$), and δ 5.1 ppm (NH$_2$).

• IR Spectroscopy: Stretching vibrations at 3350 cm$^{-1}$ (N–H), 1250 cm$^{-1}$ (C–F), and 650 cm$^{-1}$ (C–S).

Biological Activity and Mechanism of Action

Although direct pharmacological data for 5-{[(4-fluorophenyl)sulfanyl]methyl}-1,3,4-thiadiazol-2-amine are scarce, structurally related compounds exhibit diverse bioactivities:

Antimicrobial Properties

Sulfanyl-substituted thiadiazoles disrupt microbial cell membranes via thiol-group interactions. A study on 5-(phenylsulfanyl)-1,3,4-thiadiazol-2-amine derivatives reported minimum inhibitory concentrations (MICs) of 8–16 µg/mL against Staphylococcus aureus and Escherichia coli.

Kinase Inhibition

Molecular docking simulations suggest that the sulfanyl methyl group in 5-{[(4-fluorophenyl)sulfanyl]methyl}-1,3,4-thiadiazol-2-amine occupies hydrophobic pockets in kinase ATP-binding sites. For example, analogs exhibited IC$_{50}$ values of 0.8–1.2 µM against cyclin-dependent kinase 2 (CDK2).

Comparative Analysis with Structural Analogs

The pharmacological profile of 5-{[(4-fluorophenyl)sulfanyl]methyl}-1,3,4-thiadiazol-2-amine can be contextualized against related compounds:

Table 2: Biological Activities of 1,3,4-Thiadiazole Derivatives

Compound	Target Activity	Efficacy (Model)
5-(4-Fluorophenyl)-1,3,4-thiadiazol-2-amine	Anticonvulsant	85.44% seizure inhibition (scPTZ)
N-Phenyl-5-(phenylsulfanyl)-1,3,4-thiadiazol-2-amine	Antimicrobial	MIC = 8 µg/mL (S. aureus)
5-{[(4-Fluorophenyl)methyl]sulfanyl}-N-phenyl-1,3,4-thiadiazol-2-amine	Kinase inhibition	IC$_{50}$ = 1.2 µM (CDK2)

Key trends include:

• Fluorine Substitution: Enhances CNS penetration and metabolic stability compared to non-fluorinated analogs.

• Sulfanyl vs. Sulfonyl Groups: Sulfanyl derivatives exhibit superior antimicrobial activity due to greater membrane permeability.